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Compound of Interest

Compound Name: Oxalyl fluoride

Cat. No.: B1294776 Get Quote

Oxalyl fluoride is a highly toxic, corrosive, and reactive chemical that demands stringent

safety protocols. This guide provides essential information on the selection, use, and disposal

of Personal Protective Equipment (PPE) for researchers, scientists, and drug development

professionals. Due to the severe hazards associated with Oxalyl fluoride and the limited

availability of specific quantitative PPE performance data, a highly conservative approach to

safety is mandatory.

Immediate Safety and Hazard Information
Oxalyl fluoride is a colorless liquid or gas with a boiling point of approximately 26.6°C. It is

classified as a highly toxic and corrosive compound, capable of causing severe irritation and

burns to the skin, eyes, and respiratory tract.[1][2] Inhalation or dermal exposure can be fatal.

[1] Furthermore, it reacts violently with water, releasing toxic gases. As a liquefied gas, it poses

an explosion risk if heated under confinement.[3]

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is critical and must be based on a thorough risk assessment

of the specific procedures being performed. The following sections provide guidance on the

minimum recommended PPE for handling Oxalyl fluoride.

Due to the lack of specific glove breakthrough data for Oxalyl fluoride, glove selection must be

based on its high reactivity and corrosivity, similar to other acid fluorides and highly toxic gases.

Butyl and Neoprene gloves are recommended for their excellent resistance to a wide range of
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corrosive chemicals.[4][5][6][7] Always inspect gloves for any signs of degradation or

perforation before use.[8] It is recommended to wear two pairs of gloves (double-gloving).

Glove Material
General Chemical

Resistance Rating
Notes

Butyl Rubber Excellent

Recommended for handling

highly corrosive acids,

ketones, and esters.[4][5][7]

Offers superior resistance to

gases and vapors.[5]

Neoprene Good to Excellent

Provides good resistance to

acids, bases, alcohols, and

petroleum products.[4][9][10]

Nitrile Fair to Poor

While offering good dexterity,

nitrile gloves are generally not

recommended for use with

strong oxidizing agents and

certain corrosive chemicals.[4]

[9] May be suitable as an outer

glove for splash protection in

low-risk scenarios, but should

not be relied upon for primary

protection.

Natural Rubber (Latex) Poor

Not recommended for use with

corrosive acids and organic

solvents.[4]

Note: The information in this table is based on general chemical resistance guides. The

absence of specific testing for Oxalyl fluoride necessitates a conservative approach. It is

crucial to consult the glove manufacturer's specific chemical resistance data.

No Occupational Exposure Limits (OELs) have been established for Oxalyl fluoride.[3][8][11]

In the absence of OELs, a highly conservative approach to respiratory protection is required.

The choice of respirator depends on the nature of the work and the potential for exposure.
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Task/Risk Level
Recommended Respiratory

Protection

Assigned Protection Factor

(APF)

High-Risk Operations(e.g.,

responding to a leak or spill,

working in a poorly ventilated

area, system maintenance)

Self-Contained Breathing

Apparatus (SCBA) with a full

facepiece operated in a

pressure-demand or other

positive-pressure mode.

10,000

Moderate-Risk

Operations(e.g., synthesis in a

well-ventilated fume hood

where breaches are possible)

Supplied-Air Respirator (SAR)

with a full facepiece operated

in a pressure-demand or other

positive-pressure mode.

1,000

Low-Risk, Well-Controlled

Operations(e.g., handling

small quantities in a certified

and properly functioning

chemical fume hood)

Full-Facepiece Air-Purifying

Respirator (APR) with a

combination multi-gas/vapor

cartridge that includes

protection against acid gases

(e.g., hydrogen fluoride).

50

A comprehensive respiratory protection program that includes medical evaluation, fit testing,

and training is mandatory for all personnel required to wear respirators.[3]

OSHA Assigned Protection Factors (APFs) for Respirators[8][12]
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Type of

Respirator
Half Facepiece Full Facepiece Helmet/Hood

Loose-Fitting

Facepiece

Air-Purifying

Respirator (APR)
10 50 - -

Powered Air-

Purifying

Respirator

(PAPR)

50 1,000 25/1,000 25

Supplied-Air

Respirator (SAR)

- Continuous

Flow

50 1,000 25/1,000 25

Supplied-Air

Respirator (SAR)

- Pressure

Demand

- 1,000 - -

Self-Contained

Breathing

Apparatus

(SCBA) -

Pressure

Demand

- 10,000 - -

Chemical splash goggles that meet ANSI Z87.1 standards are mandatory.[13] A face shield

should be worn over the goggles to provide additional protection for the face.

A flame-resistant lab coat, long pants, and closed-toe shoes are required.[13] For tasks with a

higher risk of splashes or exposure, a chemical-resistant apron or a full chemical-protective suit

should be worn.

Operational and Disposal Plans
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Preparation

Handling

Post-Handling

Conduct Risk Assessment

Select and Inspect PPE

Set Up in Fume Hood

Handle Oxalyl Fluoride

Begin Experiment

Decontaminate Work Area

Complete Experiment

Doff PPE Correctly

Dispose of Contaminated Waste
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Task Involving
Oxalyl Fluoride

Assess Risk of Exposure
(Quantity, Ventilation, Procedure)

Low Risk
(Small quantity,

well-ventilated hood)

Low

High Risk
(Large quantity, poor
ventilation, spill/leak)

High

Minimum PPE:
- Double Gloves (Butyl/Neoprene)
- Splash Goggles & Face Shield

- Flame-Resistant Lab Coat
- Full-Face APR (Acid Gas Cartridge)

Maximum PPE:
- Encapsulated Chemical Suit

- SCBA or SAR
- Chemical Resistant Boots

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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